1,2-Dimethoxy-3-bromo-4-(methoxymethoxy)benzene

• Molecular Formula: C10H13BrO4
• Molecular Weight: 277.11 g/mol
• IUPAC Name: 3-bromo-1,2-dimethoxy-4-(methoxymethoxy)benzene
• InChI: InChI=1S/C10H13BrO4/c1-12-6-15-7-4-5-8(13-2)10(14-3)9(7)11/h4-5H,6H2,1-3H3
• InChI Key: MXAMKQXDLALDRX-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C(=C(C=C1)OC)OC)Br

Description

1,2-Dimethoxy-3-bromo-4-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C10H13BrO4 and its molecular weight is 277.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1,2-bis(methyloxy)-4-{[(methyloxy)methyl]oxy}benzene (4.0 g) and TMEDA (3.93 ml) in dry diethyl ether (50 ml) was added tert-butyllithium (1.7M in pentane, 23.76 ml) at −70 C. The reaction was stirred at this temperature for 1 h before adding bromine (0.15 ml). This was allowed to stir at 0 C. for 3 h. The reaction was quenched by addition of 20% aqueous sodium dithionite and extracted with ethyl acetate. The organics were washed with dilute hydrochloric acid, aqueous sodium bicarbonate, brine and dried over sodium sulphate to yield a crude product. This was purified through silica, eluting with 0-10% ethyl acetate in hexane to give the title compound, 1.4 g